Cas no 2034537-04-5 (N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide)

• Product Name: N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide
• CAS No: 2034537-04-5
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 5825003
• PubChem ID: 119104796
• Update Time: 2025-09-28

N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide
• N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-2-carboxamide
• N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-2-carboxamide
• 2034537-04-5
• N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-2-carboxamide
• F6559-1997
• AKOS026704140

• Inchi： 1S/C13H15N3O3S/c17-13(10-2-1-5-18-10)14-8-11-15-12(16-19-11)9-3-6-20-7-4-9/h1-2,5,9H,3-4,6-8H2,(H,14,17)
• InChI Key： NKFJUXHBNPJXOD-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNC(C3=CC=CO3)=O)=N2)CC1

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide

N-{3-(Thian-4-yl)-1,2,4-Oxadiazol-5-ylmethyl}Furan-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034537-04-5, known as N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring system with a 1,2,4-oxadiazole moiety and a thiane functional group. The interplay of these structural elements contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in various chemical and biological systems. The 1,2,4-oxadiazole ring is known for its aromaticity and ability to participate in hydrogen bonding, making it a versatile building block in drug design and material synthesis. In the case of N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide, the oxadiazole moiety is further substituted with a thian group at the 3-position. This substitution introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and stability.

The presence of the furan ring in this compound adds another layer of complexity to its structure. Furan derivatives are well-known for their ability to engage in π–π interactions and act as electron-rich aromatic systems. In this molecule, the furan ring is attached via a carboxamide linkage to the oxadiazole-thiane core. This arrangement creates a conjugated system that can exhibit interesting optical and electronic properties. Recent research has explored the use of such conjugated systems in organic electronics and photovoltaic materials.

One of the most notable aspects of N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-2-carboxamide is its potential as a precursor for advanced materials. The combination of an oxadiazole-thiane unit with a furan ring provides a platform for constructing heterocyclic polymers with tailored properties. For instance, researchers have demonstrated that similar structures can be used to synthesize high-performance polymers for applications in flexible electronics and sensors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key challenge lies in controlling the regioselectivity during the formation of the oxadiazole-thiane core. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels in the synthesis of such complex molecules.

From a biological standpoint, N-{3-(thian-4-yll}-1,2,4-Oxadiazol...